Cas no 166964-33-6 (5-Chloro-3-methylbenzoBthiophene-2-sulfonyl Chloride)

• Product Name: 5-Chloro-3-methylbenzoBthiophene-2-sulfonyl Chloride
• CAS No: 166964-33-6
• MF: C₉H₆Cl₂O₂S₂
• MW: 281.178738117218
• MDL: MFCD00173797
• CID: 136222
• PubChem ID: 2735756
• Update Time: 2025-07-30

5-Chloro-3-methylbenzoBthiophene-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride
• Benzo[b]thiophene-2-sulfonylchloride, 5-chloro-3-methyl-
• 5-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride
• BUTTPARK 21\07-05
• 5-Chloro-3-Methylbenzo[B]Thiop
• 5-CHLORO-3-METHYLBENZO[B]THIOPHENE-2-SUL
• 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl
• chloro-3-methylbenzo[b]thiophene-2-sulfonylchlori
• 5-CHLORO-3-METHYLBENZO[B]THIOPHENE-2-SULPHONYL CHLORIDE
• 5-Chloro-3-methyl-1-benzothiophene-2-sulphonyl chloride, 5-Chloro-2-(chlorosulphonyl)-3-methyl-1-benzothiophene
• JLTUANWNGKWRQO-UHFFFAOYSA-N
• Benzo[b]thiophene-2-sulfonyl chloride, 5-chloro-3-methyl-
• MFCD00173797
• A810802
• PS-10851
• SCHEMBL337593
• 5-chloro-3-methylbenzothiophene-2-sulphonyl chloride
• F81526
• 5-chloro-3-methylbenzo[b]thiophene-2-sulfonylchloride
• 5-Chloro-3-methylbenzo[b]thiophene -2-sulphonyl chloride
• 166964-33-6
• C9H6Cl2O2S2
• 5-chloro-3-methyl-benzothiophene-2-sulfonyl Chloride
• (5-chloro-3-methyl-1-benzothien-2-yl)sulfonyl chloride
• 5-chloro-3-methyl-2-benzothiophene sulfonyl chloride
• 5-chloro-2-chlorosulfonyl-3-methylbenzo[b]thiophene
• FT-0620292
• 5-chloro-3-methyl-benzo[b]thiophene-2-sulphonyl chloride
• DTXSID10370923
• AKOS005256342
• 5-chloro-3-methyl-benzo[b]thiophene-2-sulfonyl chloride
• CS-0313062
• 5-chloro-3-methylbenzothiophene-2-sulfonyl chloride
• STL556417
• DB-043673
• BBL102614
• 5-Chloro-3-methylbenzoBthiophene-2-sulfonyl Chloride

• MDL： MFCD00173797
• Inchi： 1S/C9H6Cl2O2S2/c1-5-7-4-6(10)2-3-8(7)14-9(5)15(11,12)13/h2-4H,1H3
• InChI Key： JLTUANWNGKWRQO-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C2C=C(C=CC=2S1)Cl)(=O)=O

Computed Properties

• Exact Mass: 279.91900
• Monoisotopic Mass: 279.9186272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 153 °C
• PSA: 70.76000
• LogP: 4.87140
• Solubility: Not determined

5-Chloro-3-methylbenzoBthiophene-2-sulfonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：MOISTURE SENSITIVE, CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes